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Compound of Interest

Compound Name: (R)-(-)-VAPOL hydrogenphosphate

CAS No.: 871130-18-6

Cat. No.: B2570527

Get Quote

Introduction: The Architectural Advantage of (R)-(-)-
VAPOL Hydrogenphosphate in Asymmetric
Catalysis
In the landscape of organocatalysis, chiral Brønsted acids have emerged as a dominant class

of catalysts, offering a metal-free pathway to a vast array of enantiomerically enriched

molecules.[1] Among these, (R)-(-)-VAPOL hydrogenphosphate, a derivative of the vaulted

biaryl (VAPOL) scaffold, represents a significant advancement in catalyst design.[2][3] Its

unique three-dimensional structure, featuring a deep chiral pocket created by annulated

phenanthrene rings, distinguishes it from the more common BINOL-derived phosphoric acids.

[3][4] This structural distinction is not merely academic; it translates into superior

stereochemical control in numerous transformations by creating a highly defined and sterically

demanding environment around the catalytic site.

(R)-(-)-VAPOL hydrogenphosphate functions as a bifunctional catalyst. The acidic proton on

the phosphate group activates electrophiles (such as imines or aldehydes) by protonation,

enhancing their reactivity. Simultaneously, the resulting chiral phosphate anion acts as a chiral
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counterion, associating with the activated substrate through hydrogen bonding and electrostatic

interactions.[1][2][5] This intimate, non-covalent association dictates the trajectory of the

incoming nucleophile, effectively shielding one face of the electrophile and leading to high

levels of enantioselectivity.

This guide provides researchers, scientists, and drug development professionals with a

comprehensive overview of the practical application of (R)-(-)-VAPOL hydrogenphosphate,

detailing general principles, catalyst loading, reaction conditions, and step-by-step protocols for

key synthetic transformations.

Core Principles of Application: A Scientist's Guide
to Optimization
The successful application of (R)-(-)-VAPOL hydrogenphosphate hinges on the rational

selection of several key experimental parameters. Understanding the causality behind these

choices is critical for reaction optimization and troubleshooting.

Catalyst Loading
The catalytic efficiency of (R)-(-)-VAPOL hydrogenphosphate allows for its use at relatively

low loadings, typically ranging from 1 to 10 mol%.

Rationale: A loading of 1-5 mol% is often sufficient to achieve high yields and

enantioselectivities under reasonable reaction times. This minimizes cost, simplifies

purification, and reduces the potential for catalyst-derived side reactions.

Expert Insight: While increasing catalyst loading can accelerate a reaction, it may not always

improve enantioselectivity. In some cases, higher concentrations can favor the formation of

catalyst dimers or aggregates. These species can exhibit different (or even opposite)

catalytic activities and selectivities compared to the monomeric form, potentially eroding the

enantiomeric excess (ee) of the product.[6] Therefore, catalyst loading should be carefully

screened, starting from a low value (e.g., 2 mol%) and adjusting as needed.

Solvent Selection
The choice of solvent is paramount, as it influences the solubility, stability, and reactivity of the

catalyst and substrates.
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Common Solvents: Non-polar, aprotic solvents are generally preferred. Dichloromethane

(DCM), toluene, chlorobenzene, and diethyl ether are common choices.

Causality: Aprotic solvents do not compete with the substrate for hydrogen bonding with the

catalyst. The polarity of the solvent can modulate the strength of the interaction within the

catalyst-substrate complex. Less polar solvents often enhance the association within the

chiral ion pair, leading to better stereochemical communication and higher enantioselectivity.

It is crucial to ensure all reactants and the catalyst are fully soluble to maintain a

homogeneous reaction.

Temperature Control
Temperature is a critical lever for controlling both reaction rate and enantioselectivity.

Typical Range: Reactions are often performed at or below ambient temperature, from 25°C

down to -30°C or lower.

Expert Insight: Lowering the reaction temperature generally increases enantioselectivity. This

is because the difference in the activation energy (ΔΔG‡) between the two stereochemical

pathways leading to the (R) and (S) products becomes more significant relative to the

available thermal energy (kT). The lower temperature preferentially populates the lower-

energy transition state, thus enhancing the ee. However, this comes at the cost of a slower

reaction rate.

Application Protocol 1: Asymmetric
Desymmetrization of meso-Aziridines
The enantioselective ring-opening of prochiral meso-aziridines provides a powerful route to

valuable chiral 1,2-difunctionalized compounds. (R)-(-)-VAPOL hydrogenphosphate has

proven to be a highly effective catalyst for this transformation.[2][7]

Representative Data
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Experimental Workflow Diagram
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Caption: Experimental workflow for the desymmetrization of meso-aziridines.
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Detailed Step-by-Step Protocol
Preparation: A 25 mL Schlenk flask equipped with a magnetic stir bar is flame-dried under

high vacuum and subsequently backfilled with dry argon. This process is repeated three

times to ensure an inert atmosphere.

Reagent Charging: The flask is allowed to cool to room temperature. (R)-(-)-VAPOL
hydrogenphosphate (0.05 mmol, 5 mol%) and the meso-aziridine substrate (1.0 mmol, 1.0

equiv) are added to the flask under a positive flow of argon.

Solvent Addition: Anhydrous toluene (5.0 mL) is added via syringe. The mixture is stirred until

all solids are dissolved.

Cooling: The reaction flask is submerged in an ice-water bath and stirred for 10 minutes to

equilibrate to 0 °C.

Nucleophile Addition: The nucleophile (e.g., benzyl mercaptan, 1.2 mmol, 1.2 equiv) is added

dropwise to the stirred solution over 2 minutes.

Reaction Monitoring: The reaction is stirred at 0 °C and its progress is monitored periodically

by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Workup: Upon completion, the reaction is quenched by the addition of saturated aqueous

sodium bicarbonate solution (10 mL). The mixture is transferred to a separatory funnel and

extracted with ethyl acetate (3 x 15 mL).

Purification: The combined organic layers are washed with brine, dried over anhydrous

sodium sulfate, filtered, and concentrated under reduced pressure. The resulting crude

product is purified by flash column chromatography on silica gel.

Analysis: The purified product is characterized by ¹H and ¹³C NMR. The enantiomeric excess

is determined by analysis on a chiral High-Performance Liquid Chromatography (HPLC)

column with a suitable mobile phase.

Application Protocol 2: Enantioselective Pictet-
Spengler Reaction
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The Pictet-Spengler reaction is a cornerstone transformation for the synthesis of tetrahydro-β-

carbolines and tetrahydroisoquinolines, core structures in many natural products and

pharmaceuticals. (R)-(-)-VAPOL hydrogenphosphate catalyzes this reaction with high

enantioselectivity.[2][7]

Catalytic Cycle and Mechanism
The catalyst operates through a well-defined cycle involving activation of the iminium ion

intermediate and subsequent stereocontrolled cyclization.
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CH
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Click to download full resolution via product page

Caption: Proposed mechanism for the VAPOL-catalyzed Pictet-Spengler reaction.

Detailed Step-by-Step Protocol
Preparation: To a flame-dried, argon-purged round-bottom flask containing a stir bar, add

(R)-(-)-VAPOL hydrogenphosphate (0.02 mmol, 2 mol%).

Reagent Charging: Add the aldehyde (1.0 mmol, 1.0 equiv) followed by anhydrous

dichloromethane (DCM, 10 mL). Stir the solution at room temperature for 10 minutes.

Substrate Addition: Add tryptamine (1.1 mmol, 1.1 equiv) in one portion.

Reaction Monitoring: Stir the reaction mixture at room temperature. The formation of the

product can be monitored by TLC, staining with potassium permanganate.

Workup: Once the starting material is consumed (typically 24-48 hours), concentrate the

reaction mixture directly onto silica gel.

Purification: Purify the product by flash column chromatography (e.g., hexanes/ethyl acetate

gradient) to afford the desired tetrahydro-β-carboline.

Analysis: Confirm the structure by NMR and determine the enantiomeric excess by chiral

HPLC analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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